Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium [Ba(FOD)2]

• Molecular Formula: C10H10BaF7O2+
• Molecular Weight: 432.50 g/mol
• IUPAC Name: barium(2+);(Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
• InChI: InChI=1S/C10H11F7O2.Ba/c1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h4,18H,1-3H3;/q;+2/p-1/b5-4-
• InChI Key: DBORPDQOZDKEEQ-MKWAYWHRSA-M
• Isomeric SMILES: CC(C)(C)/C(=C/C(=O)C(C(C(F)(F)F)(F)F)(F)F)/[O-].[Ba+2]
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C(C(F)(F)F)(F)F)(F)F)[O-].[Ba+2]

Description

This compound is part of a broader class of metal β-diketonates, which are known for their stability and volatility, making them useful in various applications, particularly in materials science and catalysis .

Preparation Methods

The synthesis of Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium typically involves the reaction of barium salts with 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedione in the presence of a suitable base. The reaction is usually carried out in an organic solvent under controlled temperature conditions to ensure the formation of the desired product .

Chemical Reactions Analysis

Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium can undergo various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, although specific conditions and reagents depend on the desired outcome.

Substitution Reactions: It can undergo ligand exchange reactions where the β-diketonate ligands are replaced by other ligands.

Coordination Reactions: The compound can form complexes with other metal ions or organic molecules, leading to the formation of new coordination compounds.

Scientific Research Applications

Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium has several scientific research applications:

Materials Science: It is used in the preparation of thin films and coatings due to its volatility and stability.

Catalysis: The compound serves as a catalyst or catalyst precursor in various chemical reactions.

Analytical Chemistry: It is used in analytical techniques for the detection and quantification of barium and other elements.

Mechanism of Action

The mechanism of action of Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium involves the coordination of the barium ion by the β-diketonate ligands. This coordination stabilizes the barium ion and allows it to participate in various chemical reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar compounds to Bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate)barium include:

Copper bis(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionate): This compound has similar stability and volatility properties but involves copper instead of barium.

Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)lanthanide complexes: These compounds are used in the separation of lanthanide metals and have unique properties due to the presence of lanthanides.